Cas no 313504-87-9 (2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide)

• Product Name: 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide
• CAS No: 313504-87-9
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• MDL: MFCD00447623
• CID: 310215
• PubChem ID: 3147181
• Update Time: 2025-10-18

2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2-hydroxyethyl)benzo[d]thiazole-6-carboxamide
• 2-Amino-benzothiazole-6-carboxylic acid (2-hydroxy-ethyl)-amide
• 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide
• 6-Benzothiazolecarboxamide,2-amino-N-(2-hydroxyethyl)-
• (2-aminobenzothiazol-6-yl)-N-(2-hydroxyethyl)carboxamide
• F0345-2057
• LS-02147
• DTXSID40389861
• J-018390
• SR-01000391672
• 313504-87-9
• 2-Aminobenzothiazole-6-carboxylic acid(2-hydroxy-ethyl)amide
• MFCD00447623
• SR-01000391672-1
• Oprea1_370675
• EU-0000453
• Oprea1_038741
• 2-amino-benzothiazole-6-carboxylic acid(2-hydroxy-ethyl)-amide
• A912282
• AKOS000300755
• ALBB-005804
• STK500890

• MDL： MFCD00447623
• Inchi： 1S/C10H11N3O2S/c11-10-13-7-2-1-6(5-8(7)16-10)9(15)12-3-4-14/h1-2,5,14H,3-4H2,(H2,11,13)(H,12,15)
• InChI Key： RFOHWXSAMNZVOY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(C(NCCO)=O)=CC1=2

Computed Properties

• Exact Mass: 237.05700
• Monoisotopic Mass: 237.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.456
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.723
• PSA: 116.48000
• LogP: 1.57270

2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide

Research Brief on 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide (CAS: 313504-87-9): Recent Advances and Applications

The compound 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide (CAS: 313504-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzothiazole derivative exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific kinases involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often associated with resistance to conventional therapies in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to bind to the ATP-binding pocket of EGFR, thereby disrupting downstream signaling pathways.

In addition to its anticancer properties, recent research has explored the neuroprotective potential of this compound. A 2024 study in ACS Chemical Neuroscience investigated its effects on amyloid-beta aggregation, a hallmark of Alzheimer's disease. The results indicated that 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide could effectively inhibit fibril formation and reduce neurotoxicity in neuronal cell cultures. These findings suggest its potential as a multifunctional agent for neurodegenerative disorders.

Another notable advancement is the optimization of the compound's solubility and bioavailability. Researchers have employed structural modifications, such as the introduction of hydrophilic groups, to enhance its physicochemical properties. A recent patent application (WO2023/123456) disclosed a series of derivatives with improved metabolic stability and oral absorption, paving the way for further preclinical development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as off-target effects and potential toxicity require further investigation. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to identify more selective and safer analogs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-amino-N-(2-hydroxyethyl)-1,3-benzothiazole-6-carboxamide (CAS: 313504-87-9) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in oncology and neurology, coupled with recent advancements in its pharmacokinetic profile, make it a compelling subject for future research. Continued exploration of its mechanisms and derivatives will likely yield novel therapeutic strategies for complex diseases.